Cas no 21813-74-1 (1-Dehydromelengestrol acetate)

• Product Name: 1-Dehydromelengestrol acetate
• CAS No: 21813-74-1
• MF: C₂₅H₃₀O₄
• MW: 394.503307819366
• CID: 276535
• Update Time: 2023-08-02

1-Dehydromelengestrol acetate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4,6-triene-3,20-dione,17-(acetyloxy)-6-methyl-16-methylene- (9CI)
• 1-Dehydromelengesterolacetate
• Pregna-1,4,6-triene-3,20-dione,17-hydroxy-6-methyl-16-methylene-, acetate (7CI,8CI)
• 1-Dehydromelengestrol acetate
• 1-DH-Melengestrol-Ac

• Inchi： 1S/C25H30O4/c1-14-11-19-20(23(5)9-7-18(28)13-21(14)23)8-10-24(6)22(19)12-15(2)25(24,16(3)26)29-17(4)27/h7,9,11,13,19-20,22H,2,8,10,12H2,1,3-6H3/t19-,20+,22+,23-,24+,25+/m1/s1
• InChI Key： IJTWFESMIJYNAJ-DWNQPYOZSA-N
• SMILES： O(C(C)=O)[C@]1(C(C)=O)C(=C)C[C@H]2[C@@H]3C=C(C)C4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 935
• Topological Polar Surface Area: 60.4